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Compound of Interest

Compound Name: Clothianidin-d3

Cat. No.: B15556143 Get Quote

For researchers and scientists in the fast-paced world of drug development, adherence to strict

safety protocols is paramount. The proper disposal of chemical reagents like Clothianidin-d3
is a critical component of laboratory safety and environmental responsibility. This guide

provides a clear, step-by-step procedure for the safe disposal of Clothianidin-d3, ensuring the

protection of both laboratory personnel and the surrounding ecosystem.

Clothianidin-d3, a deuterated isotopologue of the neonicotinoid insecticide Clothianidin,

requires careful handling due to its potential health and environmental hazards. It is harmful if

swallowed and demonstrates high toxicity to aquatic life with long-lasting effects.[1][2][3][4]

Therefore, following established disposal protocols is not just a regulatory requirement but a

professional obligation.

Hazard Profile of Clothianidin
Understanding the hazard profile is the first step in safe handling and disposal. Below is a

summary of key hazard information for the parent compound, clothianidin, which should be

considered applicable to Clothianidin-d3 in a laboratory context.
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Hazard Classification Category Statement

Acute Oral Toxicity Category 4
H302: Harmful if swallowed[2]

[3]

Specific Target Organ Toxicity

(Single Exposure)
Category 2

H371: May cause damage to

the nervous system[4]

Hazardous to the Aquatic

Environment (Acute)
Category 1

H400: Very toxic to aquatic

life[1][4]

Hazardous to the Aquatic

Environment (Chronic)
Category 1

H410: Very toxic to aquatic life

with long lasting effects[1][2][3]

[4]

Step-by-Step Disposal Protocol for Clothianidin-d3
This protocol outlines the necessary steps for the safe disposal of Clothianidin-d3 from a

laboratory setting.

1. Personal Protective Equipment (PPE): Before handling Clothianidin-d3 for any purpose,

including disposal, ensure you are wearing the appropriate PPE.[5]

Gloves: Handle with chemical-resistant gloves. Dispose of contaminated gloves after use in

accordance with good laboratory practices and applicable laws.[5]

Eye Protection: Wear safety glasses or goggles.

Lab Coat: A lab coat or impervious clothing is necessary to protect your skin.[5]

Respiratory Protection: If working with the solid form and there is a risk of dust formation,

use a respirator and ensure adequate ventilation, such as a laboratory fume hood.[5]

2. Waste Collection and Storage:

Solid Waste:

Carefully collect any solid Clothianidin-d3 waste.
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Avoid creating dust.[5]

Place the waste into a clearly labeled, suitable, and closed container for disposal.[5]

Liquid Waste (Solutions):

Collect all solutions containing Clothianidin-d3 in a designated, sealed, and clearly

labeled hazardous waste container.

Do not pour any Clothianidin-d3 waste down the drain, as this can lead to environmental

contamination.[4][5]

Contaminated Materials:

Any materials that have come into contact with Clothianidin-d3, such as pipette tips,

weighing paper, or contaminated gloves, should be considered hazardous waste.

Place these items in the designated solid hazardous waste container.

3. Accidental Spills: In the event of a spill, take the following immediate actions:

Evacuate and restrict access to the affected area.

Ensure adequate ventilation.

Wearing appropriate PPE, carefully pick up and collect the spilled material. Avoid generating

dust.[5]

Place the collected material and any contaminated cleaning supplies into a sealed, labeled

container for hazardous waste disposal.[5]

Wash the spill area after the material has been collected. Collect the wash water for

approved disposal.[4]

4. Professional Disposal:

The ultimate disposal of Clothianidin-d3 must be handled by a licensed professional waste

disposal service.[5]
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Do not attempt to dispose of this material through standard laboratory or municipal waste

streams.

Your institution's Environmental Health and Safety (EHS) department will have established

procedures and contracts for the disposal of hazardous chemical waste. Contact them for

specific instructions on waste pickup and disposal.

Ensure all waste containers are properly labeled according to your institution's and local

regulatory requirements before collection.

Disposal Workflow
The following diagram illustrates the decision-making process for the proper disposal of

Clothianidin-d3 in a laboratory setting.
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Caption: Workflow for the safe disposal of Clothianidin-d3 in a laboratory environment.
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By adhering to these procedures, you contribute to a safer laboratory environment and ensure

that your research activities are conducted with the utmost respect for environmental

regulations. Always consult your institution's specific safety and disposal guidelines and the

material's Safety Data Sheet (SDS) before handling any chemical.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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